Cas no 14276-05-2 (1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate))
14276-05-2 structure
Product Name:1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate)
CAS No:14276-05-2
MF:C36H40O12S4
MW:792.955606460571
CID:236448
PubChem ID:288246
Update Time:2025-04-19
1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate) Chemical and Physical Properties
Names and Identifiers
-
- 1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate)
- [1,2,2-tris[(4-methylphenyl)sulfonyloxymethyl]cyclobutyl]methyl 4-methylbenzenesulfonate
- AC1Q6Y88
- AG-K-58207
- AR-1I2841
- CTK4C3288
- cyclobutane-1,1,2,2-tetrayltetramethanediyl tetrakis(4-methylbenzenesulfonate)
- NSC148990
- NSC-148990
- DTXSID10302143
- 14276-05-2
-
- Inchi: 1S/C36H40O12S4/c1-27-5-13-31(14-6-27)49(37,38)45-23-35(24-46-50(39,40)32-15-7-28(2)8-16-32)21-22-36(35,25-47-51(41,42)33-17-9-29(3)10-18-33)26-48-52(43,44)34-19-11-30(4)12-20-34/h5-20H,21-26H2,1-4H3
- InChI Key: ORMLKQIDPBJZKI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1(COS(C2C=CC(C)=CC=2)(=O)=O)CCC1(COS(C1C=CC(C)=CC=1)(=O)=O)COS(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 792.14000
- Monoisotopic Mass: 792.14
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 52
- Rotatable Bond Count: 16
- Complexity: 1350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 207Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 893.2°C at 760 mmHg
- Flash Point: 494°C
- Refractive Index: 1.584
- PSA: 207.00000
- LogP: 9.93180
1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate) Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
14276-05-2 (1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate)) Related Products
- 2431-75-6(Isoamyl-p-toluenesulfonate)
- 3839-35-8(Hexyl p-Toluenesulfonate)
- 21336-37-8(2-Cyclohexyl-Ethyl Toluene-4-Sulfonate)
- 38261-81-3((S)-(+)-2-Methyl-1-butanol p-Toluenesulfonate)
- 3386-32-1(Octadecyl p-Toluenesulfonate)
- 3386-35-4(n-Octyl-p-Toluenesulfonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk